Cas no 2228282-24-2 (1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine
• CAS No: 2228282-24-2
• MF: C₆H₈F₂N₄O₂
• MW: 206.150127410889
• CID: 5929709
• PubChem ID: 165855393
• Update Time: 2025-06-25

1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine
• 2228282-24-2
• EN300-1940911

• Inchi： 1S/C6H8F2N4O2/c1-6(9,5(7)8)4-3(12(13)14)2-10-11-4/h2,5H,9H2,1H3,(H,10,11)
• InChI Key： KMVRPZGCKPWBRL-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=C(C=NN1)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 206.06153183g/mol
• Monoisotopic Mass: 206.06153183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų

Additional information on 1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine

Introduction to 1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine (CAS No. 2228282-24-2) and Its Emerging Applications in Chemical Biology

1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine, identified by its CAS number 2228282-24-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of nitro-substituted pyrazole derivatives, which are well-known for their broad spectrum of pharmacological effects. The presence of both fluorine and nitro functional groups in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The nitro group at the 4-position of the pyrazole ring enhances the compound's reactivity and contributes to its ability to interact with biological targets. In recent years, nitro-containing compounds have been extensively studied for their potential in modulating enzyme activity, particularly in the context of inflammation and oxidative stress. For instance, studies have demonstrated that nitroaromatics can serve as prodrugs, releasing reactive nitrogen species (RNS) under physiological conditions to exert therapeutic effects. The fluoro substituent at the 1-position of the propyl chain further influences the compound's metabolic stability and bioavailability, a critical factor in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic interactions of such compounds with biological targets. Molecular docking simulations have revealed that 1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine exhibits promising binding potential with enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. Specifically, its interaction with monoamine oxidase (MAO) has been explored as a potential therapeutic strategy for managing neuroinflammation. The pyrazole core of the molecule provides a rigid framework that can be further modified to optimize pharmacokinetic properties and target specificity.

In vitro studies have shown that this compound demonstrates moderate inhibitory activity against certain kinases associated with tumor progression. The fluorine atom, known for its ability to enhance metabolic stability, may contribute to prolonged half-life and improved tissue distribution upon administration. Additionally, the nitro group can undergo reduction to form amine derivatives, which could be exploited for prodrug design or targeted release mechanisms. Such transformations are particularly relevant in developing treatments for diseases where spatial and temporal control of drug delivery is crucial.

The synthesis of 1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazole ring efficiently. The introduction of fluorine atoms often necessitates specialized reagents and techniques due to their high reactivity and sensitivity to environmental conditions. Despite these challenges, recent innovations in fluorination chemistry have made it more feasible to incorporate fluorine into complex molecular architectures.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which include increased lipophilicity, reduced susceptibility to metabolic degradation, and enhanced binding affinity to biological targets. In drug discovery pipelines, fluorine atoms are frequently introduced at strategic positions within molecules to modulate pharmacological profiles. For example, fluoro-substituted analogs of existing drugs have shown improved efficacy and reduced side effects in clinical trials. The case of 1,1-difluoro-2-(4-nitro-1H-pyrazol-3-yl)propan-2-amine aligns with this trend, as it combines structural features known to enhance drug-like properties.

Current research is also exploring the role of this compound in addressing emerging global health challenges. For instance, its potential application in developing antiviral agents has been investigated due to its ability to interfere with viral replication cycles at multiple stages. The pyrazole moiety, recognized for its role as a bioisostere of phenyl rings in drug design, provides a versatile platform for further derivatization. By modifying other functional groups or substituents on the molecule, researchers can fine-tune its biological activity while maintaining favorable pharmacokinetic characteristics.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel compounds like 1,1-difluoro-2-(4-nitro-1H-pyrazol-3-y l)propan -2-am ine (CAS No. 2228282 -24 -2). Machine learning algorithms can predict chemical properties and biological responses based on large datasets of known compounds, enabling high-throughput screening of potential candidates. This approach has significantly reduced the time required for hit identification and lead optimization in medicinal chemistry programs. Furthermore, AI-assisted virtual screening allows researchers to prioritize compounds for experimental validation based on their predicted efficacy and safety profiles.

Future directions in the study of this compound may include exploring its role in combination therapies alongside other bioactive molecules. Synergistic effects between different drugs can lead to improved therapeutic outcomes by targeting multiple pathways simultaneously. The structural flexibility of 1 , 1 -difluoro - 2 -( 4 -nit ro - 1 H - py ra z ol - 3 - yl ) propa n - 2 - ami ne makes it an attractive candidate for such applications , as modifications can be made without compromising its core pharmacological activity .

In conclusion , 1 , 1 -difluoro - 2 -( 4 -nit ro - 1 H - py ra z ol - 3 - yl ) pro pan - 2 - ami ne ( CAS No . 2228282 -24 -2 ) represents a promising entity in chemical biology with diverse applications ranging from anticancer therapy to antiviral treatments . Its unique structural features , coupled with recent advances in synthetic methodologies and computational biology , position it as a valuable scaffold for further exploration . As research continues , this compound is likely to play an increasingly important role in developing next-generation therapeutics tailored to address complex diseases.